Cas no 1805354-48-6 (2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine
• CAS No: 1805354-48-6
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4867274
• Update Time: 2025-06-13

2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-6(13-2)3-5(8(10)11)12-7(4)9/h3,8H,1-2H3
• InChI Key： QMBIBKJFXOBWKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine

Professional Introduction to 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine (CAS No. 1805354-48-6)

2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine, with the CAS number 1805354-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and methoxy and methyl groups, contribute to its distinct chemical properties and potential applications.

The significance of 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine in modern pharmaceutical research is underscored by its role as a key intermediate in the synthesis of various bioactive molecules. The compound's structural framework provides a versatile platform for further chemical modifications, enabling the development of novel therapeutic agents targeting a range of diseases. Recent studies have highlighted its potential in the design of inhibitors for enzymes involved in metabolic pathways, making it a valuable asset in the quest for new treatments.

In the realm of drug discovery, the incorporation of fluorinated aromatic rings has become increasingly prevalent due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties. The difluoromethyl group in 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine is particularly noteworthy, as it is known to improve the lipophilicity and bioavailability of drug candidates. This feature has been extensively explored in recent years, with several clinical candidates demonstrating improved efficacy when incorporating fluorinated moieties into their structure.

The methoxy and methyl substituents on the pyridine ring further contribute to the compound's complexity and reactivity. These groups can be selectively modified or functionalized to tailor the biological activity of derived compounds. For instance, methoxy groups are often involved in hydrogen bonding interactions with biological targets, while methyl groups can influence steric hindrance and electronic properties. The strategic placement of these substituents allows for fine-tuning of pharmacological profiles, making 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. These computational tools have been instrumental in identifying promising derivatives of 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine, facilitating rapid screening and optimization processes. By leveraging these technologies, scientists can accelerate the development pipeline for new drugs, reducing both time-to-market and costs associated with traditional trial-and-error approaches.

The synthesis of complex organic molecules like 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine requires meticulous attention to reaction conditions and purification techniques. Modern synthetic methodologies often employ transition metal catalysis and flow chemistry to enhance efficiency and scalability. These innovations have not only improved the accessibility of such compounds but also allowed for greener and more sustainable synthetic routes. The development of novel synthetic strategies continues to be a critical area of research, ensuring that pharmaceutical industries can meet growing demands for high-quality intermediates.

The pharmacological potential of derivatives derived from 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine has been explored across various therapeutic areas. Notably, researchers have investigated its role in developing treatments for central nervous system disorders, infectious diseases, and cancer. The compound's ability to modulate key biological pathways makes it a promising candidate for further investigation. Preclinical studies have demonstrated encouraging results, suggesting that optimized derivatives could exhibit significant therapeutic benefits.

In conclusion, 2-Chloro-6-(difluoromethyl)-4-methoxy-3-methylpyridine (CAS No. 1805354-48-6) represents a fascinating compound with substantial potential in pharmaceutical applications. Its unique structural features and versatility make it an invaluable tool for drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, the role of this compound is expected to expand further, contributing to advancements in medicine and healthcare.